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Compound of Interest

Compound Name: Calcium L-lactate pentahydrate

Cat. No.: B8254734 Get Quote

Technical Support Center: Calcium L-Lactate
Pentahydrate Solubility
This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals encountering

solubility issues with Calcium L-lactate pentahydrate in organic solvents.

Frequently Asked Questions (FAQs)
Q1: What is the general solubility of Calcium L-lactate pentahydrate in common solvents?

Calcium L-lactate pentahydrate is readily soluble in water and very soluble in boiling water.[1]

Its solubility in organic solvents varies significantly. It is practically insoluble in ethanol but is

reported to be very soluble in methanol.[2][3] The presence of water can significantly increase

its solubility in organic solvents. For instance, in ethanol-water mixtures, the solubility of

Calcium L-lactate pentahydrate decreases as the proportion of ethanol increases.[4][5]

Q2: Why is Calcium L-lactate pentahydrate more soluble in methanol than in ethanol?

The higher solubility of Calcium L-lactate pentahydrate in methanol compared to ethanol,

despite their structural similarities, is attributed to methanol's higher polarity.[3] As an ionic

compound, Calcium L-lactate pentahydrate dissolves more readily in more polar solvents.

Q3: Does the hydration state of calcium lactate affect its solubility?
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Yes, the hydration state can influence solubility. Calcium L-lactate pentahydrate can lose its

water of hydration at elevated temperatures (around 120°C) to become anhydrous.[6] This

change in crystal structure can affect its dissolution properties. It is crucial to be aware of the

specific form you are working with.

Q4: Can pH influence the solubility of Calcium L-lactate pentahydrate in aqueous or co-

solvent systems?

While Calcium L-lactate is the salt of a strong base (calcium hydroxide) and a weak acid (lactic

acid), its solubility in aqueous solutions is not strongly dependent on pH in the neutral to acidic

range. However, in highly alkaline conditions, the formation of calcium hydroxide could

potentially occur, affecting the overall solubility.

Troubleshooting Guide for Solubility Issues
Encountering difficulties in dissolving Calcium L-lactate pentahydrate in organic solvents is a

common challenge. This guide provides a systematic approach to troubleshoot and resolve

these issues.

Initial Assessment
Before attempting any advanced troubleshooting, verify the following:

Purity of the compound: Ensure the Calcium L-lactate pentahydrate is of high purity and

has been stored correctly.

Solvent quality: Use high-purity, dry organic solvents unless a co-solvent system with water

is intended.

Accurate measurements: Double-check all measurements of the solute and solvent.

Troubleshooting Workflow
The following diagram outlines a logical workflow for addressing solubility challenges.
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Caption: Troubleshooting workflow for dissolving Calcium L-lactate pentahydrate.
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Detailed Troubleshooting Steps
Solvent Selection:

Issue: The chosen organic solvent may not be polar enough.

Solution: Calcium L-lactate pentahydrate is an ionic salt and requires a polar solvent for

dissolution. If you are using a non-polar or weakly polar solvent, switch to a more polar

one. Methanol is a good starting point as it is reported to be a better solvent than ethanol

for this compound.[3]

Temperature Adjustment:

Issue: Dissolution is slow or incomplete at room temperature.

Solution: Gently heating the solvent can increase the solubility of Calcium L-lactate
pentahydrate.[4][7] Stir the solution continuously while heating. Be cautious with volatile

organic solvents and use appropriate safety measures.

Mechanical Agitation:

Issue: The compound is settling at the bottom and not dissolving.

Solution: Increase the agitation by using a magnetic stirrer at a higher speed. For more

resistant particles, sonication can be an effective method to break down agglomerates and

enhance dissolution.

Co-solvent System:

Issue: The compound remains insoluble even in polar organic solvents.

Solution: The addition of a small amount of water can significantly improve the solubility of

Calcium L-lactate pentahydrate in many organic solvents.[4][5] Start by adding water

dropwise to the organic solvent while stirring until the compound dissolves. Be mindful that

the addition of water may affect the properties of your final solution.

Particle Size Reduction:
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Issue: Large crystals or granules are dissolving very slowly.

Solution: Reducing the particle size increases the surface area available for solvation. You

can gently grind the Calcium L-lactate pentahydrate powder using a mortar and pestle

before adding it to the solvent.

Quantitative Solubility Data
The following table summarizes the available quantitative solubility data for Calcium L-lactate
pentahydrate in various solvents. Data for many common organic solvents is not readily

available in the literature, highlighting the need for experimental determination for specific

applications.

Solvent System Temperature (°C) Solubility

Water 25 90 g/L

Ethanol - Practically Insoluble

Methanol - Very Soluble

Ethanol/Water Mixtures 20

Solubility decreases with

increasing ethanol

concentration

Acetone/Water Mixtures 5-40

Solubility decreases with

increasing acetone

concentration and increases

with temperature

Experimental Protocol: Determination of Solubility
of Calcium L-lactate pentahydrate in an Organic
Solvent
This protocol outlines a general procedure for determining the solubility of Calcium L-lactate
pentahydrate in a specific organic solvent using the shake-flask method, which is a common

technique for determining thermodynamic solubility.
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Materials and Equipment:
Calcium L-lactate pentahydrate

High-purity organic solvent of interest

Analytical balance

Vials with screw caps

Shaker or rotator capable of constant agitation

Temperature-controlled environment (e.g., incubator or water bath)

Centrifuge

Syringes and syringe filters (0.22 µm, compatible with the solvent)

Analytical instrument for quantification (e.g., HPLC, IC, or a validated spectroscopic method)

Procedure:
Preparation of Saturated Solutions: a. Add an excess amount of Calcium L-lactate
pentahydrate to a series of vials. The excess solid is crucial to ensure that equilibrium with

the dissolved solute is reached. b. Add a known volume of the organic solvent to each vial. c.

Tightly cap the vials to prevent solvent evaporation.

Equilibration: a. Place the vials in a shaker or rotator in a temperature-controlled

environment set to the desired experimental temperature. b. Agitate the samples for a

predetermined period (e.g., 24-48 hours) to ensure that equilibrium is reached. The time

required for equilibration should be determined experimentally by taking measurements at

different time points until the concentration of the dissolved solid remains constant.

Sample Preparation for Analysis: a. After equilibration, allow the vials to stand undisturbed

for a short period to let the excess solid settle. b. Carefully withdraw a sample of the

supernatant using a syringe. c. Immediately filter the sample through a 0.22 µm syringe filter

into a clean vial. This step is critical to remove any undissolved solid particles.
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Quantification: a. Dilute the filtered sample with a suitable solvent to a concentration that falls

within the linear range of your analytical method. b. Analyze the diluted sample using a pre-

validated analytical method to determine the concentration of Calcium L-lactate
pentahydrate. c. Prepare a calibration curve using standard solutions of known

concentrations of Calcium L-lactate pentahydrate to quantify the concentration in the

experimental samples.

Data Analysis: a. Calculate the solubility as the average concentration from replicate

samples. b. Express the solubility in appropriate units (e.g., g/L, mg/mL, or mol/L).

Experimental Workflow Diagram

1. Prepare Saturated Solution
(Excess Solute + Solvent)

2. Equilibrate
(Constant Agitation & Temperature)

3. Sample Supernatant

4. Filter Sample
(0.22 µm Syringe Filter)
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(e.g., HPLC, IC)

6. Analyze Data
(Calculate Solubility)
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Caption: Workflow for determining the solubility of Calcium L-lactate pentahydrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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